Cas no 1214385-89-3 (4-Chloro-4'-fluoro-2-methylbiphenyl)

• Product Name: 4-Chloro-4'-fluoro-2-methylbiphenyl
• CAS No: 1214385-89-3
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4789889
• Update Time: 2025-06-13

4-Chloro-4'-fluoro-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-chloro-4'-fluoro-2-methylbiphenyl
• 4-Chloro-4'-fluoro-2-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-8-11(14)4-7-13(9)10-2-5-12(15)6-3-10/h2-8H,1H3
• InChI Key： NVFXZTMHKSVVLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=CC(=CC=2)F)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-4'-fluoro-2-methylbiphenyl

Comprehensive Analysis of 4-Chloro-4'-fluoro-2-methylbiphenyl (CAS No. 1214385-89-3): Properties, Applications, and Market Trends

4-Chloro-4'-fluoro-2-methylbiphenyl (CAS No. 1214385-89-3) is a high-value organic intermediate widely used in pharmaceuticals, agrochemicals, and material science. This biphenyl derivative features a unique molecular structure with chloro, fluoro, and methyl substituents, offering exceptional reactivity for cross-coupling reactions. Recent studies highlight its growing demand in OLED materials and liquid crystal displays (LCDs), aligning with the global shift toward energy-efficient technologies.

The compound's synthetic versatility makes it a focal point for researchers developing next-generation therapeutics, particularly in kinase inhibitor formulations. With the pharmaceutical industry prioritizing small-molecule drugs, 1214385-89-3 has gained attention for its role in structure-activity relationship (SAR) optimization. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent GMP standards for clinical applications.

Environmental and regulatory factors are reshaping the fine chemicals market. As sustainability becomes a priority, manufacturers of 4-Chloro-4'-fluoro-2-methylbiphenyl are adopting green chemistry principles, such as catalytic hydrogenation and solvent-free synthesis. These innovations address concerns about carbon footprint while maintaining cost efficiency—a key consideration for contract research organizations (CROs) and generic drug developers.

From a commercial perspective, the Asia-Pacific region dominates production due to advanced halogenation technologies and economies of scale. However, geopolitical shifts in supply chains have prompted Western companies to explore local sourcing alternatives. Quality certifications like REACH compliance and USP grade specifications further influence procurement decisions in this specialty chemicals segment.

Emerging applications in electronic materials present new opportunities. The compound's electron-withdrawing groups enhance charge transport properties, making it valuable for organic semiconductors. With the IoT and wearable technology markets expanding, demand for high-performance aromatic compounds like 1214385-89-3 is projected to grow at a CAGR of 6.2% through 2030, according to recent market analyses.

For researchers exploring structure-property relationships, this compound serves as a model system for studying steric effects and π-stacking interactions. Computational chemistry studies utilizing DFT calculations have revealed insights into its conformational stability, supporting rational design in medicinal chemistry workflows. Such data-driven approaches align with the industry's push toward AI-assisted drug discovery.

Storage and handling recommendations emphasize protection from UV degradation and moisture sensitivity. Technical datasheets typically specify amber glass containers with argon inerting for long-term stability—critical information for process chemists working with sensitive heterocyclic systems. These protocols reflect broader trends in chemical logistics optimization.